Cas no 887596-92-1 (2-Naphthalenemethanamine,1-bromo-)

• Product Name: 2-Naphthalenemethanamine,1-bromo-
• CAS No: 887596-92-1
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 713982
• Update Time: 2024-01-31

2-Naphthalenemethanamine,1-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanamine,1-bromo-
• (1-bromonaphthalen-2-yl)methanamine
• (1-Bromo-naphthalen-2-yl)methylamine
• 2-Naphthalenemethanamine, 1-bromo-

• Inchi： 1S/C11H10BrN/c12-11-9(7-13)6-5-8-3-1-2-4-10(8)11/h1-6H,7,13H2
• InChI Key： ITXFFJPXSATAIU-UHFFFAOYSA-N
• SMILES： C1(Br)=C2C(C=CC=C2)=CC=C1CN

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 356.5±17.0 °C(Predicted)
• pka: 8.71±0.30(Predicted)